Cas no 125833-52-5 (2-Ethylhexan-1-amine;4-methylbenzenesulfonic acid)

• Product Name: 2-Ethylhexan-1-amine;4-methylbenzenesulfonic acid
• CAS No: 125833-52-5
• MF: C₁₅H₂₇NO₃S
• MW: 301.444783449173
• CID: 2760852
• PubChem ID: 71340383
• Update Time: 2025-04-21

2-Ethylhexan-1-amine;4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50767590
• 4-Methylbenzene-1-sulfonic acid--2-ethylhexan-1-amine (1/1)
• 125833-52-5
• 2-Ethylhexan-1-amine;4-methylbenzenesulfonic acid

• Inchi： 1S/C8H19N.C7H8O3S/c1-3-5-6-8(4-2)7-9;1-6-2-4-7(5-3-6)11(8,9)10/h8H,3-7,9H2,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： BVKWNFQBSTWGRI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.NCC(CC)CCCC

Computed Properties

• Exact Mass: 301.17116490Da
• Monoisotopic Mass: 301.17116490Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų